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Compound of Interest

Compound Name: Azido-PEG4-TFP ester

Cat. No.: B3110871 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azido-PEG4-TFP ester is a heterobifunctional crosslinking reagent designed for the two-step

modification of biological molecules and cell surfaces.[1][2] This linker consists of three key

components:

Azide Group (-N₃): A functional group that serves as a handle for bioorthogonal "click

chemistry" reactions. It can react specifically with terminal alkynes (in copper-catalyzed

reactions, CuAAC) or with strained cyclooctynes like DBCO and BCN (in copper-free, strain-

promoted reactions, SPAAC).[1][2][3][4]

PEG4 Spacer: A short, hydrophilic polyethylene glycol chain that enhances the water

solubility of the reagent and its conjugates, reduces steric hindrance, and simplifies the

analysis of modified products due to its discrete length.[1][2][4]

TFP Ester (2,3,5,6-Tetrafluorophenyl Ester): An amine-reactive functional group that forms

stable, covalent amide bonds with primary and secondary amines, such as the lysine

residues present on cell surface proteins.[1][5]

TFP esters are an effective alternative to the more common N-hydroxysuccinimide (NHS)

esters. They exhibit greater stability against hydrolysis in aqueous solutions and are more
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reactive towards amines in their optimal pH range of 7.5-8.0.[1][6][7] This stability provides

greater control and flexibility during the labeling procedure.[8]

This document provides detailed protocols and data for the application of Azido-PEG4-TFP
ester in modifying live cell surfaces, thereby enabling subsequent conjugation with a wide

array of molecules for applications in cell tracking, targeted drug delivery, and advanced

imaging.

Data Presentation
Quantitative data for cell surface modification is often application-dependent and requires

empirical optimization. However, data from related applications, such as protein labeling and

ester stability studies, provide a valuable baseline.

Table 1: Properties of Azido-PEG4-TFP Ester

Property Value Source

Molecular Formula C₁₇H₂₁F₄N₃O₆ [1][2]

Molecular Weight 439.4 g/mol [1][2]

Spacer Arm Length 17.7 Å (16 atoms) [1]

Storage -20°C, desiccated [1][2]

| Solubility | DMSO, DMF, Acetonitrile, Methanol, DCM, THF, Ethyl Acetate |[1][2] |

Table 2: Comparison of TFP Ester and NHS Ester for Amine Coupling
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Feature TFP Ester NHS Ester Source

Optimal Reaction pH 7.5 - 8.0 7.0 - 7.5 [1][6]

Hydrolytic Stability

More stable,

especially under basic

conditions

Less stable, more

susceptible to

hydrolysis

[1][6][7]

Reactivity

More reactive than

NHS esters in its

optimal pH range

Standard reactivity [1]

Bond Formed Stable Amide Bond Stable Amide Bond [3][7]

| Half-life at pH 10 | ~10-fold longer than NHS ester | Shorter half-life |[7] |

Visualizations
// Edges Cell:f1 -> ModifiedCell:f1 [label="pH 7.5 - 8.0\nStable Amide Bond Formation",

color="#202124", fontcolor="#202124"]; Reagent -> ModifiedCell:f1 [color="#202124"];

ModifiedCell:f1 -> LeavingGroup [label="Release", style=dashed, color="#5F6368",

fontcolor="#5F6368"]; } dot Caption: Reaction mechanism of Azido-PEG4-TFP ester with a cell

surface amine.

Experimental Protocols
Important Considerations Before Starting:

Buffer Choice: Avoid buffers containing primary amines (e.g., Tris, glycine) during the

labeling reaction as they will compete with the target amines on the cell surface.[9] Use

phosphate-buffered saline (PBS) or borate buffer adjusted to the optimal pH.

Reagent Stability: TFP esters are moisture-sensitive.[1] Always allow the reagent vial to

equilibrate to room temperature before opening to prevent condensation.[9][10] Prepare

stock solutions immediately before use and discard any unused portion.[9]

Optimization: The optimal concentration of Azido-PEG4-TFP ester and incubation time may

vary depending on the cell type and density. A titration experiment is recommended to
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determine the best conditions that maximize labeling efficiency while minimizing cytotoxicity.

Protocol 1: Cell Surface Labeling with Azido-PEG4-TFP
Ester
This protocol is optimized for labeling cells in suspension.

A. Materials Required

Cells of interest

Azido-PEG4-TFP ester

Anhydrous dimethyl sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.5-8.0

Cell culture medium

Microcentrifuge tubes or 15/50 mL conical tubes

Hemocytometer or automated cell counter

B. Reagent Preparation

Equilibrate the vial of Azido-PEG4-TFP ester to room temperature before opening.

Prepare a 10 mM stock solution by dissolving the required amount of Azido-PEG4-TFP
ester in anhydrous DMSO. For example, dissolve ~4.4 mg in 1 mL of DMSO. Vortex briefly

to ensure it is fully dissolved.

Note: This solution should be prepared fresh for each experiment.[9]

C. Cell Preparation

Harvest cells and count them to determine the cell density.
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Wash the cells by centrifuging at 300 x g for 5 minutes and resuspending the pellet in PBS

(pH 7.5-8.0).

Repeat the wash step two more times to remove any residual amine-containing compounds

from the culture medium.

After the final wash, resuspend the cell pellet in PBS (pH 7.5-8.0) to a final concentration of

1-10 x 10⁶ cells/mL.

D. Labeling Reaction

Add the 10 mM Azido-PEG4-TFP ester stock solution to the cell suspension to achieve the

desired final concentration (typically 0.1 - 1 mM). A starting concentration of 0.5 mM is

recommended for initial optimization.

Gently mix the cells and incubate for 30-60 minutes at room temperature with gentle,

continuous mixing to prevent cell settling.

To stop the reaction, wash the cells. Fill the tube with 10 volumes of cold PBS and centrifuge

at 300 x g for 5 minutes.

Discard the supernatant and repeat the wash step two more times to ensure all unreacted

ester is removed.

After the final wash, resuspend the azide-labeled cells in the appropriate buffer or medium

for your downstream application.

Protocol 2: Downstream Click Chemistry Reaction
(SPAAC Example)
This protocol describes a general method for conjugating a DBCO-functionalized molecule

(e.g., a fluorescent dye) to the azide-labeled cells.

A. Materials Required

Azide-labeled cells (from Protocol 1)
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DBCO-functionalized molecule of interest (e.g., DBCO-Cy5)

PBS or other suitable buffer

B. Conjugation Reaction

Resuspend the azide-labeled cells in PBS at a concentration of 1-10 x 10⁶ cells/mL.

Prepare a stock solution of the DBCO-functionalized molecule in a suitable solvent (e.g.,

DMSO).

Add the DBCO-reagent to the cell suspension. A 2 to 10-fold molar excess over the

estimated number of surface azide groups is a good starting point. For cell surface labeling,

a final concentration of 10-100 µM is often effective.

Incubate for 30-60 minutes at room temperature or 37°C, protected from light if using a

fluorescent dye.

Wash the cells three times with PBS by centrifugation (300 x g for 5 minutes) to remove

unreacted DBCO-reagent.

The dual-labeled cells are now ready for downstream analysis, such as flow cytometry,

fluorescence microscopy, or in vivo tracking.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vectorlabs.com [vectorlabs.com]

2. Azido-PEG4-TFP ester, 1807505-33-4 | BroadPharm [broadpharm.com]

3. vectorlabs.com [vectorlabs.com]

4. Azido-PEG4-NHS ester, 944251-24-5 | BroadPharm [broadpharm.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.thno.org/v04p0420.pdf
https://www.benchchem.com/product/b3110871?utm_src=pdf-custom-synthesis
https://vectorlabs.com/products/azido-dpeg4-tfp-ester/
https://broadpharm.com/product/bp-41688
https://vectorlabs.com/products/azido-peg4-nhs-ester/
https://broadpharm.com/product/bp-20518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3110871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Azido-PEG24-TFP ester | BroadPharm [broadpharm.com]

6. precisepeg.com [precisepeg.com]

7. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of
Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

8. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - HK
[thermofisher.com]

9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

10. furthlab.xyz [furthlab.xyz]

11. thno.org [thno.org]

To cite this document: BenchChem. [Application Note: Cell Surface Modification Using Azido-
PEG4-TFP Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3110871#azido-peg4-tfp-ester-in-cell-surface-
modification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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